Cas no 40912-11-6 (3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester)

• Product Name: 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester
• CAS No: 40912-11-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00059305
• CID: 1062254
• PubChem ID: 87566064
• Update Time: 2025-06-08

3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Methoxycarbonylphenyl)propionate
• 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester
• 3-(4-METHOXYCARBONYLPHENYL)PROPIONIC ACID METHYL ESTER
• 3-(4-Carboxyphenyl)propionic Acid Dimethyl Ester
• Methyl 4-(3-methoxy-3-oxopropyl)benzoate
• Benzenepropanoic acid, 4-(methoxycarbonyl)-, methyl ester
• MLKXCCLYRPKSBM-UHFFFAOYSA-N
• Methyl3-(4-Methoxycarbonylphenyl)propionate
• Methyl 4-(3-methoxy-3-oxopropyl)benzoate #
• 4-(
• CS-W014718
• 4-(Methoxycarbonyl)benzenepropanoic Acid Methyl Ester; Methyl 4-(3-Methoxy-3-oxopropyl)benzoate
• DB-109336
• 4-(2-Methoxycarbonylethyl)benzoic acid, methyl ester
• DTXSID20344291
• D83096
• Methyl4-(3-methoxy-3-oxopropyl)benzoate
• MFCD00059305
• SCHEMBL2499088
• AKOS027252967
• WLZ3286
• AS-64530
• 40912-11-6
• A873199

• MDL： MFCD00059305
• Inchi： 1S/C12H14O4/c1-15-11(13)8-5-9-3-6-10(7-4-9)12(14)16-2/h3-4,6-7H,5,8H2,1-2H3
• InChI Key： MLKXCCLYRPKSBM-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Melting Point: 33.0 to 37.0 deg-C
• PSA: 52.60000
• LogP: 1.57880

3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester

Introduction to 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester (CAS No. 40912-11-6)

3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester, also known by its CAS number 40912-11-6, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a carboxyphenyl group and a dimethyl ester moiety. These structural features contribute to its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester is C₁₁H₁₂O₄. Its molecular weight is 208.20 g/mol, and it exists as a colorless to pale yellow liquid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical processes and reactions.

In the pharmaceutical industry, 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester has gained attention due to its potential as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Recent studies have shown that derivatives of this compound exhibit promising pharmacological activities. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester demonstrated potent anti-inflammatory effects in vitro and in vivo models. This research highlights the potential of this compound as a lead molecule for the development of new therapeutic agents.

Beyond pharmaceutical applications, 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester is also used in the synthesis of polymers and other advanced materials. Its reactivity with various functional groups allows for the creation of copolymers with tailored properties. For example, a 2020 study published in Macromolecules described the synthesis of block copolymers using 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester as a monomer. The resulting polymers exhibited enhanced mechanical strength and thermal stability, making them suitable for use in high-performance applications such as coatings and adhesives.

The synthesis of 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester can be achieved through several methods, including esterification reactions and coupling reactions. One common approach involves the esterification of 3-(p-carboxyphenyl)propionic acid with methanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity products with good yields. Another method involves the coupling of 3-bromopropionic acid with p-carboxybenzeneboronic acid followed by esterification with methanol. This route provides an alternative pathway for large-scale production.

The safety and handling of 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester are important considerations for its industrial use. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to store the compound in tightly sealed containers away from direct sunlight and sources of heat. Personal protective equipment such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, 3-(p-Carboxyphenyl)propionic Acid Dimethyl Ester (CAS No. 40912-11-6) is a valuable organic compound with diverse applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and reactivity make it an essential intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.